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Compound of Interest

Compound Name: 2-Methylbenzylamine

Cat. No.: B130908

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzylamine, an organic compound with the formula CHsCeH4CH2NHz, is a valuable
building block in the synthesis of various biologically active molecules. Its utility in the
preparation of anticonvulsants and antiviral agents underscores the importance of sourcing
high-purity material for research and development. This technical guide provides an in-depth
overview of the commercial availability of 2-Methylbenzylamine, its typical purity levels, and
the analytical methodologies employed for its quality control.

Commercial Avalilability

2-Methylbenzylamine is readily available from a multitude of chemical suppliers. The
compound is typically offered in various quantities, from grams to kilograms, catering to both
laboratory-scale research and larger-scale development needs. The purity of commercially
available 2-Methylbenzylamine generally ranges from 96% to upwards of 98%.

For ease of comparison, the following table summarizes the offerings from several prominent
suppliers. Please note that catalog numbers and availability are subject to change and should
be verified on the respective supplier's website.
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Catalog Number

Supplier Purity Specification Analytical Method
(Example)
Sigma-Aldrich 127132 96%[1] Not specified
=98.0% GC
Thermo Scientific N
] S AAB2324322 96% Not specified
(Fisher Scientific)
TCI (Tokyo Chemical o
M0942 >98.0% (GC,T)[2] GC, Titration
Industry)
Lab Pro Inc. M0942-5ML Min. 98.0% (GC,T)[2] GC, Titration
Santa Cruz » -
i sc-253304 Not specified Not specified
Biotechnology
Apollo Scientific OR936728 98% Not specified
Chemsavers, Inc. 216840-25G 98% Not specified

Purity and Analytical Methodologies

The primary method for determining the purity of 2-Methylbenzylamine is Gas

Chromatography (GC), often coupled with a Flame lonization Detector (FID) or a Mass

Spectrometer (MS). Titration is also cited by some suppliers as a method for purity

assessment, likely a non-aqueous acid-base titration to determine the amine content.

While specific, detailed protocols are often proprietary to the supplier, a general experimental

workflow for the quality control of 2-Methylbenzylamine can be outlined. This workflow

ensures the identity and purity of the material before its use in sensitive applications.
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Quality Control Workflow for 2-Methylbenzylamine
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Caption: Quality Control Workflow for 2-Methylbenzylamine.

If identity fails
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Experimental Protocols
Identity Confirmation by FTIR Spectroscopy

Methodology:

Sample Preparation: A small drop of neat 2-Methylbenzylamine is placed directly onto the
diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR
spectrometer.

Data Acquisition: The spectrum is acquired over a range of 4000-400 cm~1* with a resolution
of 4 cm~1. A background spectrum of the clean ATR crystal is recorded prior to the sample
analysis.

Data Analysis: The resulting infrared spectrum is compared against a reference spectrum of
2-Methylbenzylamine. Key characteristic peaks include N-H stretching (around 3300-3400
cm~1), C-H aromatic and aliphatic stretching (around 2800-3100 cm~1), and C=C aromatic
ring stretching (around 1450-1600 cm™1).

Purity Determination by Gas Chromatography (GC)

Methodology:

Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID) and
a capillary column suitable for amine analysis (e.g., a DB-5 or equivalent polysiloxane-based
column) is used.

Sample Preparation: A dilute solution of 2-Methylbenzylamine is prepared in a suitable
solvent such as dichloromethane or methanol at a concentration of approximately 1 mg/mL.

GC Conditions (Representative):

o

Injector Temperature: 250 °C

[¢]

Detector Temperature: 280 °C

[e]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

[e]

Oven Temperature Program:
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= Initial temperature: 80 °C, hold for 2 minutes
= Ramp: 10 °C/min to 250 °C
= Hold at 250 °C for 5 minutes

o Injection Volume: 1 pL

o Split Ratio: 50:1

o Data Analysis: The purity is calculated based on the area percent of the main peak
corresponding to 2-Methylbenzylamine relative to the total area of all peaks in the
chromatogram.

Purity (%) = (Area of 2-Methylbenzylamine Peak / Total Area of All Peaks) x 100

Structural Confirmation by NMR Spectroscopy

Methodology:

o Sample Preparation: Approximately 10-20 mg of 2-Methylbenzylamine is dissolved in about
0.7 mL of a deuterated solvent (e.g., CDCIs) in an NMR tube.

» Data Acquisition: *H and 3C NMR spectra are acquired on a spectrometer (e.g., 400 MHz).

o Data Analysis: The chemical shifts, coupling constants, and integration of the signals in the
'H NMR spectrum, along with the chemical shifts in the 3C NMR spectrum, are compared to
established spectral data for 2-Methylbenzylamine to confirm the chemical structure.[3][4]

[5]

Potential Impurities

The synthesis of 2-Methylbenzylamine can result in several potential impurities. These may
include:

o Starting materials: Unreacted 2-methylbenzyl bromide or 2-methylbenzyl alcohol.[6]

e By-products of synthesis: Over-alkylation products such as N,N-di(2-methylbenzyl)amine.
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 Isomeric impurities: 3-Methylbenzylamine and 4-Methylbenzylamine.
» Oxidation products: 2-Methylbenzaldehyde.

The chromatographic and spectroscopic methods described above are generally capable of
detecting and quantifying these potential impurities.

Conclusion

2-Methylbenzylamine is a commercially accessible reagent with typical purities suitable for
most research and drug development applications. The primary analytical method for purity
assessment is Gas Chromatography. For critical applications, it is imperative for researchers to
consult the supplier's Certificate of Analysis and, if necessary, perform their own quality control
checks using the methodologies outlined in this guide to ensure the material meets the
required specifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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